2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol

• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 2,2-dimethyl-3-(1-methylpyrazol-4-yl)propan-1-ol
• InChI: InChI=1S/C9H16N2O/c1-9(2,7-12)4-8-5-10-11(3)6-8/h5-6,12H,4,7H2,1-3H3
• InChI Key: XVKYCABLQJJVCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CN(N=C1)C)CO

Description

2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol is a tertiary alcohol featuring a pyrazole substituent at the 3-position of the propane backbone. The compound’s structure includes two methyl groups at the 2-position and a 1-methylpyrazole ring at the 3-position. Pyrazole derivatives are of significant interest due to their diverse applications in pharmaceuticals, agrochemicals, and fragrance industries.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol typically involves the reaction of 1-methyl-1H-pyrazole with 2,2-dimethyl-3-chloropropanol under basic conditions. The reaction proceeds via nucleophilic substitution, where the hydroxyl group of the alcohol displaces the chlorine atom. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic attack.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Solvent recovery and recycling, as well as waste management, are crucial aspects of industrial synthesis to minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as chromium trioxide or PCC (Pyridinium chlorochromate).

Reduction: The compound can be reduced to the corresponding alkane using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride (SOCl2) to form the corresponding chloride.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid or PCC in dichloromethane.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Thionyl chloride in the presence of a base like pyridine.

Major Products Formed

Oxidation: 2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propanal.

Reduction: 2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propane.

Substitution: 2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propyl chloride.

Scientific Research Applications

2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: It is explored as a potential lead compound in drug discovery, particularly for its pyrazole moiety, which is known to interact with various biological targets.

Industry: The compound can be used in the synthesis of specialty chemicals and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol involves its interaction with specific molecular targets. The pyrazole ring can bind to enzymes and receptors, modulating their activity. For example, pyrazole derivatives are known to inhibit cyclooxygenase enzymes, reducing inflammation. The exact pathways and targets depend on the specific biological context and the modifications made to the compound.

Comparison with Similar Compounds

2,2-Dimethyl-3-(3-tolyl)propan-1-ol

• Structure : Replaces the pyrazole group with a 3-tolyl (meta-methylphenyl) group.
• Safety Profile: Subject to IFRA restrictions due to systemic toxicity and dermal sensitization risks.
• Applications : Primarily used in fragrances, with concentration limits dictated by toxicological endpoints .

3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)propan-1-ol

• Structure : Chlorine substituent at the 4-position of the pyrazole ring.
• Synthesis : Likely involves halogenation steps, as seen in analogous procedures using iodopyrazole intermediates (e.g., ).
• Toxicity : Chlorinated derivatives may pose additional environmental and health concerns, necessitating stricter purity controls .

[4-(1-Methyl-1H-pyrazol-4-yl)phenyl]methanol

• Structure : Features a phenyl spacer between the pyrazole and hydroxyl group.
• Physical Properties : Increased aromaticity may enhance lipophilicity compared to the target compound, affecting solubility and bioavailability .

Physicochemical Properties

Property	2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol	2,2-Dimethyl-3-(3-tolyl)propan-1-ol	3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)propan-1-ol
Molecular Formula	C₁₀H₁₈N₂O (estimated)	C₁₃H₂₀O	C₇H₁₁ClN₂O
Molecular Weight	~194.3 g/mol	192.3 g/mol	198.6 g/mol
Key Functional Groups	Tertiary alcohol, pyrazole	Tertiary alcohol, aryl	Secondary alcohol, chloropyrazole
Hydrogen Bonding	Moderate (OH and pyrazole N)	Moderate (OH and aryl π-system)	Moderate (OH and pyrazole N)

Computational Insights

• Noncovalent Interactions: Tools like Multiwfn () can map electrostatic potentials and hydrogen-bonding sites. The pyrazole ring’s electron-deficient nature may enhance π-π stacking or metal coordination compared to phenyl analogues.